Cas no 6478-73-5 (5,6-Dichlorobenzimidazole)

5,6-Dichlorobenzimidazole is a versatile heterocyclic compound with significant synthetic utility. Its presence enhances reactivity and stability in various chemical reactions, making it an attractive intermediate for the synthesis of pharmaceuticals and agrochemicals. This compound's structural characteristics contribute to its unique properties, such as improved solubility and compatibility with a wide range of reagents.

5,6-Dichlorobenzimidazole structure

Product Name:5,6-Dichlorobenzimidazole

CAS No:6478-73-5

MF:C₇H₄Cl₂N₂

MW:187.026059150696

MDL:MFCD00211325

CID:517123

PubChem ID:331775

Update Time:2025-07-31

5,6-Dichlorobenzimidazole Chemical and Physical Properties

Names and Identifiers

- 5,6-Dichloro-1H-benzo[d]imidazole
- 5,6-Dichlorobenzimidazole
- 1H-Benzimidazole,5,6-dichloro-
- 5,6-Dichloro-1H-1,3-benzimidazole
- 5,6-DICHLORO-1H-BENZIMIDAZOLE
- MFCD00211325
- CCG-35358
- HMS2792P12
- NCIMech_000265
- Maybridge1_006289
- 1H-Benzimidazole, 5,6-dichloro-
- 5,6-dichloro-1H-1,3-benzodiazole
- BDBM50404895
- NCIOpen2_002664
- NSC-326397
- SCHEMBL352396
- NCI60_002831
- HMS559F19
- MB00935
- 1H-Benzimidazole,5,6-dichloro-2-(methylthio)-
- AKOS005070780
- 5R-0829
- DTXCID40137581
- DTXSID40215090
- SMR000429730
- PD011793
- D5146
- MLS000767399
- CS-W022274
- 62J7FY37SD
- NSC 326397
- NSC326397
- NSC-63938
- STL322711
- 5,6-Dichloro-1H-benzoimidazole
- Benzimidazole, 5,6-dichloro-
- 5,6-dichloro-benzimidazole
- EN300-1240476
- NCGC00246380-01
- W-203407
- CHEMBL303252
- 6478-73-5
- MDL： MFCD00211325
- Inchi： 1S/C7H4Cl2N2/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-3H,(H,10,11)
- InChI Key： IPRDZAMUYMOJTA-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2=C(C=1)NC=N2)Cl

Computed Properties

Exact Mass: 185.97500
Monoisotopic Mass: 185.975
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.7
Topological Polar Surface Area: 28.7A^2

Experimental Properties

Density: 1.6±0.1 g/cm3
Melting Point: 208.0 to 212.0 deg-C
Boiling Point: 426.9±25.0°C at 760 mmHg
Flash Point: 244.6±8.8 °C
Refractive Index: 1.708
PSA: 28.68000
LogP: 2.86970
Vapor Pressure: 0.0±1.0 mmHg at 25°C

5,6-Dichlorobenzimidazole Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,Room Temperature

5,6-Dichlorobenzimidazole Pricemore >>

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Chemenu	CM153479-1g	5,6-Dichloro-1H-benzo[d]imidazole	6478-73-5	97%	1g	$122	2021-06-09
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Chemenu	CM153479-10g	5,6-Dichloro-1H-benzo[d]imidazole	6478-73-5	97%	10g	$561	2021-06-09
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Apollo Scientific	OR11150-1g	5,6-Dichloro-1H-benzimidazole	6478-73-5		1g	£35.00	2025-02-19
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